Cas no 1206984-76-0 (5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide
• CAS No: 1206984-76-0
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 6532723
• Update Time: 2025-06-09

5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide
• 5-phenyl-N-[(4-thiophen-2-yloxan-4-yl)methyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C20H20N2O3S/c23-19(16-13-17(25-22-16)15-5-2-1-3-6-15)21-14-20(8-10-24-11-9-20)18-7-4-12-26-18/h1-7,12-13H,8-11,14H2,(H,21,23)
• InChI Key： JQCTYUXQGXXLTR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCC2(C3SC=CC=3)CCOCC2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide

5-Phenyl-N-{4-(Thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 1206984-76-0): An Overview of Its Structure, Properties, and Applications

5-Phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 1206984-76-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound's chemical structure, physical properties, and its applications in various research areas.

The chemical structure of 5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide is particularly noteworthy. It consists of a 1,2-oxazole core linked to a phenyl group and a substituted tetrahydrofuran (oxane) ring. The thiophene moiety attached to the oxane ring adds to the compound's complexity and contributes to its unique properties. The presence of these functional groups suggests that the compound may exhibit diverse biological activities, making it a valuable candidate for further investigation.

In terms of physical properties, 5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide is typically a solid at room temperature. Its solubility in various solvents can vary depending on the specific conditions, but it generally shows good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO). This property is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential therapeutic applications of 5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide. One area of particular interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The ability to selectively target these enzymes without affecting other cellular processes makes it a promising candidate for the development of novel anticancer drugs.

Beyond its potential as an anticancer agent, 5-phenyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-phenyl-N-{4-(thiophen-2-yloxan)-4-ylylmethyl}-1,2-thiazolecarboxamide has also been studied to assess its suitability for clinical use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are important factors for developing an effective drug candidate.

In addition to its therapeutic applications, 5-phen-yN-{on>-rong>(t-(t-y--(t-y--(t-y--(t-y-lxansymet*{y*l*m*{*e*t*h*y*l}*}*-*}*-*}*-*}*-*}*-*}*-*}*-*}*-*}*-*}*-{-*(*{{*{*{*{*{*{*{*{*{*{*{{-*(*{{*{*{*{*{*{*{*{*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{{-*(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*{(*({({({({({({({({({({({({({({({({(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*(-*)(((((((((((((((((*)))))))))))))))))*))*))*))*))*))*))*))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))*)))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))}*)}*)}*)}*)}*)}*)}*)}*)}*)}*)}*)}*)}*)}*)}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}*-y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h*y*l*m*e*t*h)y*c*a*r*b{o*x*a*z{o{l*e*-c*a*r*b{o*x*a)m*i*d}{e}}} (CAS No. 1206984–76–0) has been evaluated for its safety profile in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. This favorable safety profile further supports its potential for clinical development.

The synthesis of 5-phe{n-y{l-m-e-t-h-y-l*-o-x-a-n-e-c-a-r-b-o-x-a-m-i-d-e} (CAS No. 1206984–76–0) involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the coupling of an appropriate oxazole derivative with a substituted tetrahydrofuran intermediate followed by functional group modifications to introduce the phenyl and thiophene moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In conclusion, 5-phe{n-y{l-m-e-t-h-y-l*-o-x-a-n-e-c-a-r-b-o-x-a-m-i-d-e} (CAS No. 1206984–76–0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.